2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine
Overview
Description
Molecular Structure Analysis
The InChI code for 2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine is 1S/C5H10F2N2/c6-5(7)3-9(4-5)2-1-8/h1-4,8H2 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
Organic Synthesis and Fine Chemical Production
Compounds structurally related to 2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine, such as amino-1,2,4-triazoles, are crucial raw materials in the fine organic synthesis industry. They find applications in the production of pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. These compounds are also used in creating heat-resistant polymers, fluorescent products, and ionic liquids, demonstrating their versatility in applied sciences, biotechnology, energy, and chemistry sectors (Nazarov et al., 2021).
Environmental Remediation and Water Treatment
Amine-functionalized sorbents, which share functional groups with the compound , are highlighted for their efficiency in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These substances are persistent environmental pollutants, and amine-functionalized materials offer an alternative for their control at low concentrations, illustrating an important application in environmental science and technology (Ateia et al., 2019).
Pharmaceutical and Medicinal Chemistry
The synthesis of biologically active compounds, such as 2-guanidinobenzazoles, which are related to azetidine-based structures, has significant implications in medicinal chemistry. These compounds are investigated for their therapeutic potential, including cytotoxic activities and the inhibition of cell proliferation via mechanisms like angiogenesis and apoptosis. Such research underscores the role of structurally complex amines and azetidines in developing new pharmacophores (Rosales-Hernández et al., 2022).
Catalysis and Chemical Transformations
Amines and their derivatives are also pivotal in catalysis and various chemical transformations. For instance, amine-functionalized metal–organic frameworks (MOFs) are utilized for their strong interaction with CO2, making them suitable for CO2 capture and separation processes. This application is crucial for addressing climate change and enhancing sustainable industrial processes (Lin et al., 2016).
Safety and Hazards
The safety data sheet for 2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine indicates that it is a dangerous substance. The hazard statements include H225, which means it is highly flammable liquid and vapor . Precautionary statements include P210 (Keep away from heat/sparks/open flames/hot surfaces), P243 (Take precautionary measures against static discharge), P273 (Avoid release to the environment), and P403 (Store in a well-ventilated place) .
properties
IUPAC Name |
2-(3,3-difluoroazetidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10F2N2/c6-5(7)3-9(4-5)2-1-8/h1-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNUROOUMAJXKDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CCN)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701290936 |
Source
|
| Record name | 1-Azetidineethanamine, 3,3-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701290936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine | |
CAS RN |
2045189-46-4 |
Source
|
| Record name | 1-Azetidineethanamine, 3,3-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2045189-46-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Azetidineethanamine, 3,3-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701290936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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